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Compound of Interest

Compound Name: 3-Tert-butylbenzaldehyde

Cat. No.: B1365090 Get Quote

3-Tert-butylbenzaldehyde, with the chemical formula C11H14O, is an aromatic aldehyde

characterized by a benzaldehyde ring substituted with a tert-butyl group at the 3-position.[1]

This structural feature imparts specific reactivity and physical properties that are of interest in

various fields of chemical synthesis. While not as commonly cited as its 4-tert-butyl isomer,

which is a key intermediate in the fragrance industry, 3-tert-butylbenzaldehyde serves as a

valuable building block in organic synthesis, including the development of novel pharmaceutical

intermediates and specialized chemical ligands.[2] The presence of the bulky tert-butyl group

can influence the steric and electronic environment of the aldehyde functional group, offering

unique synthetic possibilities. This guide provides a comprehensive overview of the safe

handling, storage, and potential applications of 3-tert-butylbenzaldehyde, grounded in

established safety protocols and chemical principles.

Physicochemical Properties
A thorough understanding of the physicochemical properties of a compound is fundamental to

its safe handling and application. The following table summarizes the key properties of 3-Tert-
butylbenzaldehyde.
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Property Value Source

Molecular Formula C11H14O PubChem[1]

Molecular Weight 162.23 g/mol PubChem[1]

CAS Number 23039-28-3 ChemicalBook[3]

Appearance Liquid Sigma-Aldrich[4]

Boiling Point 140-150 °C ChemicalBook[3]

Density 0.966 ± 0.06 g/cm³ (Predicted) ChemicalBook[3]

Flash Point 91.961 °C Sigma-Aldrich[4]

Storage Temperature 4°C, stored under nitrogen Sigma-Aldrich[4]

Hazard Analysis and GHS Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 3-Tert-butylbenzaldehyde is classified with several hazards that necessitate careful

handling.[1]

Acute Toxicity, Oral (Category 3/4): Harmful if swallowed.[1][5]

Skin Irritation (Category 2): Causes skin irritation.[1][6]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1][6]

Specific target organ toxicity, single exposure (Category 3), Respiratory tract irritation: May

cause respiratory irritation.[1][6]

Hazardous to the aquatic environment, long-term hazard (Category 1): Very toxic to aquatic

life with long-lasting effects.[1][5]

The following GHS pictograms are associated with 3-Tert-butylbenzaldehyde:

Expert Insight: The respiratory and skin irritation potential is typical for many benzaldehyde

derivatives. The significant aquatic toxicity underscores the importance of preventing any
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release into the environment. All waste containing this chemical must be disposed of as

hazardous waste.[5]

Safe Handling and Storage Procedures
Adherence to rigorous safety protocols is paramount when working with 3-Tert-
butylbenzaldehyde to minimize exposure and ensure a safe laboratory environment.

Engineering Controls
Fume Hood: All handling of 3-Tert-butylbenzaldehyde should be conducted in a well-

ventilated chemical fume hood to minimize inhalation of vapors.[7]

Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily

accessible in the immediate work area.[7]

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.[7]

Hand Protection: Wear nitrile or other chemically resistant gloves. It is crucial to inspect

gloves for any signs of degradation or puncture before use and to practice proper glove

removal technique to avoid skin contact.

Skin and Body Protection: A lab coat or other protective clothing should be worn. For larger

quantities or in case of a potential splash, a chemical-resistant apron is recommended.[7]

Respiratory Protection: If working outside of a fume hood or if there is a risk of exceeding

exposure limits, a NIOSH/MSHA or European Standard EN 149 approved respirator should

be used.[8]

Storage
Container: Store in a tightly closed container in a cool, dry, and well-ventilated area.[9]

Incompatibilities: Segregate from strong oxidizing agents, acids, and bases.[10] Aldehydes

can undergo vigorous reactions with these substances.
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Conditions to Avoid: Protect from air and light, as these can affect product quality. The

recommended storage temperature is 4°C under a nitrogen atmosphere to maintain purity.[4]

The following workflow diagram illustrates the key steps for the safe handling of 3-Tert-
butylbenzaldehyde.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.sigmaaldrich.com/TW/zh/product/chemscenellcpreferredpartner/ciah987eceac?context=bbe
https://www.benchchem.com/product/b1365090?utm_src=pdf-body
https://www.benchchem.com/product/b1365090?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1365090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling of 3-Tert-butylbenzaldehyde

Preparation

Handling

Post-Handling

Review SDS and Procedure

Don Appropriate PPE:
- Safety Goggles
- Nitrile Gloves

- Lab Coat

Work in a certified
Chemical Fume Hood

Dispense required amount
using clean glassware

Perform chemical reaction

Dispose of waste in
-labeled hazardous waste container

Clean work area and glassware

Remove and decontaminate PPE

Wash hands thoroughly
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Emergency Response for 3-Tert-butylbenzaldehyde Incidents

First Aid

Incident Occurs
(Spill, Exposure)

Assess the Situation
(Is it safe to intervene?)

Evacuate Immediate Area
Alert others

If major incident

Eye Contact:
Flush with water for 15 min

If eye exposure

Skin Contact:
Wash with soap and water

If skin exposure

Inhalation:
Move to fresh air

If inhaled

Spill Response

If spill

Contact Emergency Services
and EHS

Seek Medical Attention

Small Spill:
Absorb and collect for disposal

If minor

Large Spill:
Contain and await EHS

If major

If symptoms develop
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Workflow for Aldol Condensation of 3-Tert-butylbenzaldehyde

Start: Gather Reagents and Glassware

Dissolve 3-Tert-butylbenzaldehyde
in Ethanol

Add excess Acetone

Cool reaction mixture
in an ice bath

Slowly add 10% NaOH solution

Stir at room temperature
Monitor by TLC

Neutralize with dilute HCl

Extract with Ethyl Acetate

Wash organic layer
with water and brine

Dry over MgSO4

Concentrate in vacuo

Purify crude product
(e.g., Column Chromatography)

End: Characterize final product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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